N-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]-2-methoxyacetamide

• IUPAC Name: N-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxopyrrolidin-3-yl]-2-methoxyacetamide
• InChI: InChI=1S/C16H20N2O3/c1-21-10-15(19)17-13-8-16(20)18(9-13)14-6-11-4-2-3-5-12(11)7-14/h2-5,13-14H,6-10H2,1H3,(H,17,19)
• InChI Key: NTBCIQGANCXTGW-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1CC(=O)N(C1)C2CC3=CC=CC=C3C2
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

N-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]-2-methoxyacetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

N-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]-2-methoxyacetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]-2-methoxyacetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that N-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]-2-methoxyacetamide can exert various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

N-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]-2-methoxyacetamide has several advantages for lab experiments, including its relatively simple synthesis method and its ability to exhibit multiple biological activities. However, it also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]-2-methoxyacetamide. These include further studies on its mechanism of action, as well as its potential applications in the treatment of various diseases, including cancer and inflammation. Additionally, there is a need for further studies on its potential toxicity and side effects, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of N-[1-(2,3-dihydro-1H-inden-2-yl)-5-oxo-3-pyrrolidinyl]-2-methoxyacetamide involves several steps, including the reaction of 1,3-cyclohexanedione with pyrrolidine, followed by the reaction of the resulting product with 2,3-dihydro-1H-inden-2-one. The final step involves the reaction of the intermediate product with 2-methoxyacetyl chloride to yield the desired compound.